Cas no 1596840-04-8 (rac-(2R,5S)-5-(pyrrolidine-1-carbonyl)oxolane-2-carboxylic acid, cis)

• Product Name: rac-(2R,5S)-5-(pyrrolidine-1-carbonyl)oxolane-2-carboxylic acid, cis
• CAS No: 1596840-04-8
• MDL: MFCD28714535
• CID: 4607437
• PubChem ID: 99832776
• Update Time: 2025-06-09

rac-(2R,5S)-5-(pyrrolidine-1-carbonyl)oxolane-2-carboxylic acid, cis Chemical and Physical Properties

Names and Identifiers

• rac-(2R,5S)-5-(pyrrolidine-1-carbonyl)oxolane-2-carboxylic acid, cis

• MDL： MFCD28714535

Additional information on rac-(2R,5S)-5-(pyrrolidine-1-carbonyl)oxolane-2-carboxylic acid, cis

Rac-(2R,5S)-5-(pyrrolidine-1-carbonyl)oxolane-2-carboxylic Acid, Cis: A Comprehensive Overview

The compound rac-(2R,5S)-5-(pyrrolidine-1-carbonyl)oxolane-2-carboxylic acid, cis, with CAS No. 1596840-04-8, is a structurally complex molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique stereochemistry and its potential applications in drug development. The term "rac" indicates that the compound is a racemic mixture, meaning it contains equal amounts of both enantiomers of the chiral centers present in the molecule.

The molecular structure of this compound comprises two key functional groups: a pyrrolidine carbonyl group and a carboxylic acid group. The pyrrolidine ring is a five-membered nitrogen-containing ring, which is commonly found in various bioactive molecules due to its ability to form hydrogen bonds and participate in π-interactions. The oxolane ring, also known as a tetrahydrofuran ring, adds further complexity to the molecule by introducing additional stereogenic centers and enhancing its solubility properties.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of this compound. The specific configuration at the 2R and 5S positions plays a crucial role in its interaction with biological targets such as enzymes or receptors. For instance, researchers have demonstrated that the cis configuration of this compound significantly enhances its binding affinity to certain G-protein coupled receptors (GPCRs), making it a promising candidate for treating conditions such as chronic pain or inflammation.

In terms of synthesis, this compound can be prepared through a variety of methods, including ring-opening reactions of epoxides or through the use of chiral auxiliaries to control stereochemistry during the formation of the oxolane ring. The use of asymmetric catalysis has also been explored to achieve high enantiomeric excess in the product, which is critical for its pharmacological applications.

The biological activity of rac-(2R,5S)-5-(pyrrolidine-1-carbonyl)oxolane-2-carboxylic acid, cis, has been extensively studied in preclinical models. In vitro assays have shown that this compound exhibits potent inhibitory activity against several kinases involved in signaling pathways associated with cancer and neurodegenerative diseases. Additionally, animal studies have demonstrated that it possesses favorable pharmacokinetic properties, including good oral bioavailability and minimal toxicity profiles.

One of the most exciting developments in recent years is the exploration of this compound as a potential therapeutic agent for treating Alzheimer's disease. Researchers have found that it can modulate amyloid-beta aggregation, a hallmark of Alzheimer's pathology, by stabilizing specific conformations of the peptide. Furthermore, its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system disorders.

In conclusion, rac-(2R,5S)-5-(pyrrolidine-1-carbonyl)oxolane-2-carboxylic acid, cis (CAS No. 1596840-04-8), represents a significant advancement in medicinal chemistry due to its unique structure and promising therapeutic potential. As ongoing research continues to uncover new insights into its mechanisms of action and clinical applications, this compound stands at the forefront of innovative drug discovery efforts.